Cas no 871583-17-4 (Methyl 4-(methylsulfonyl)-1H-pyrrolo[3,2-c]pyridine-2-carboxylate)

• Product Name: Methyl 4-(methylsulfonyl)-1H-pyrrolo[3,2-c]pyridine-2-carboxylate
• CAS No: 871583-17-4
• MF: C₁₀H₁₀N₂O₄S
• MW: 254.262401103973
• CID: 5013261
• Update Time: 2023-08-25

Methyl 4-(methylsulfonyl)-1H-pyrrolo[3,2-c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(methylsulfonyl)-1H-pyrrolo[3,2-c]pyridine-2-carboxylate
• 4-(Methylsulfonyl)-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid methyl ester

• Inchi： 1S/C10H10N2O4S/c1-16-10(13)8-5-6-7(12-8)3-4-11-9(6)17(2,14)15/h3-5,12H,1-2H3
• InChI Key： DNBRPJSHCLTUAV-UHFFFAOYSA-N
• SMILES： S(C)(C1C2C=C(C(=O)OC)NC=2C=CN=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 403
• XLogP3: 0.7
• Topological Polar Surface Area: 97.5